
The Chemical Synthesis of Lactulose from
Lactose: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lactulose

Cat. No.: B10753844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lactulose, a synthetic disaccharide composed of galactose and fructose, is a widely utilized

pharmaceutical agent for the treatment of constipation and hepatic encephalopathy.[1][2] Its

industrial production is predominantly achieved through the chemical isomerization of lactose,

a readily available starting material from the dairy industry. This technical guide provides a

comprehensive overview of the core chemical processes involved in lactulose synthesis, with

a focus on reaction mechanisms, catalytic systems, and experimental protocols. Quantitative

data from various studies are summarized for comparative analysis, and key experimental

workflows are visualized to facilitate a deeper understanding of the manufacturing process.

Introduction
Lactulose (4-O-β-D-galactopyranosyl-D-fructose) is not naturally present in milk but is formed

during thermal processing.[3] The primary route for its commercial synthesis is the

isomerization of lactose (4-O-β-D-galactopyranosyl-D-glucose) in an alkaline environment.[2][4]

[5] This process, known as the Lobry de Bruyn-Alberda van Ekenstein (LA) rearrangement,

involves the conversion of the aldose (glucose) moiety of lactose into a ketose (fructose)

moiety.[4][6][7] While effective, the chemical synthesis of lactulose is often associated with

challenges such as low yields and the formation of undesirable by-products, necessitating

costly and complex purification steps.[1][2] This guide delves into the technical details of

various chemical approaches to optimize lactulose synthesis.
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The Lobry de Bruyn-Alberda van Ekenstein
Rearrangement: The Core Chemical Transformation
The isomerization of lactose to lactulose in an alkaline medium proceeds through the Lobry de

Bruyn-Alberda van Ekenstein (LA) rearrangement. This reaction is initiated by the action of a

base, which facilitates the formation of an enediol intermediate from the glucose part of the

lactose molecule. This intermediate is then able to rearrange to form the fructose moiety,

resulting in lactulose.

Lactose
(Aldose Form) 1,2-Enediol Intermediate

+ OH⁻

- OH⁻

Lactulose
(Ketose Form)

- OH⁻

Click to download full resolution via product page

Caption: The Lobry de Bruyn-Alberda van Ekenstein rearrangement for lactose isomerization.

Catalytic Systems for Lactose Isomerization
A variety of alkaline catalysts have been employed to facilitate the isomerization of lactose to

lactulose. The choice of catalyst significantly impacts the reaction rate, yield, and the profile of

by-products.

Strong Alkalis
Strong bases such as sodium hydroxide (NaOH) and calcium hydroxide (Ca(OH)₂) are

commonly used catalysts in industrial lactulose production.[8]

Basic Magnesium Salts
A mixture of a basic magnesium salt, such as magnesium oxide (MgO), and sodium

hydrosulphite has been shown to be an effective epimerizing agent, leading to high yields and

purity.[8]

Sodium Aluminate
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Sodium aluminate is another catalyst used for lactose isomerization, with processes developed

for both high and low conversion rates of lactose.[9]

Organogermanium Compounds
Organogermanium compounds, such as poly-trans-[(2-carboxyethyl) germasesquioxane] (Ge-

132), have been demonstrated to significantly promote the isomerization of lactose to

lactulose, with reported conversion ratios of approximately 80%.[10] These compounds are

thought to form a stable complex with the ketose, thereby driving the reaction towards

lactulose formation.[10][11]

Other Catalytic Systems
Other catalysts explored for lactulose synthesis include sodium sulfite, which offers a gentler

epimerization with reduced discoloration, and arginine, which provides an alkaline environment

for the isomerization to occur.[3][12]

Quantitative Data on Lactulose Synthesis
The following tables summarize quantitative data from various studies on the chemical

synthesis of lactulose, providing a comparative overview of different catalytic systems and

reaction conditions.

Table 1: Lactulose Synthesis using Strong Alkalis

Catalyst
Lactose
Conc.

Temperatur
e (°C)

Time
Lactulose
Yield (%)

Reference

NaOH (1M) 20% 90 2 h >30.9 [7]

NaOH - 70 70 min 23.9 - 26.7 [6]

Ca(OH)₂ - - - - [5]

NaOH - - - ~20 [5]

Table 2: Lactulose Synthesis using Other Catalysts
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Catalyst
Lactose
Conc. (w/v)

Temperatur
e (°C)

Time
Lactulose
Yield (%)

Reference

MgO +

Sodium

Hydrosulphite

60-70% 90-100 10 min High [8]

Sodium

Aluminate
20-50% 25-50 6-16 h 73.0 - 84.8 [9]

Ge-132 200 g/L 60 20-30 min ~65-75 [10]

Arginine 5% 120 12 min ~26 [3]

Sodium

Sulfite
- 102 20 min ~16 [12]

Experimental Protocols
This section provides detailed methodologies for key experiments in lactulose synthesis.

Protocol for Lactulose Synthesis using Magnesium
Oxide and Sodium Hydrosulphite
Objective: To synthesize lactulose from lactose using a mixture of magnesium oxide and

sodium hydrosulphite as the catalyst.[8]

Materials:

Lactose

Magnesium oxide (MgO)

Sodium hydrosulphite

Deionized water

Two-liter flask with agitator
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Heating mantle

Filtration apparatus

Strong cationic resin column

Weak anionic resin column

Procedure:

Add 0.750 kg of lactose, 0.750 g of sodium hydrosulphite, and 0.400 kg of deionized water to

a two-liter flask equipped with an agitator.[8]

Heat the mixture to 95°C to dissolve the lactose.[8]

Add 0.750 g of magnesium oxide to the solution.[8]

Increase the temperature to 100°C and maintain for 10 minutes.[8]

Cool the reaction mixture.

Filter off the unreacted lactose, which can be reused in subsequent preparations.[8]

Pass the clear solution through a strong cationic resin column followed by a weak anionic

resin column for purification.[8]

Protocol for Lactulose Synthesis using Sodium
Aluminate
Objective: To synthesize lactulose from lactose using sodium aluminate as the catalyst.[9]

Materials:

Lactose

Sodium aluminate solution (30-40% by weight)

Water
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Ice

Reaction vessel with stirring

Filtration apparatus

Ion-exchange resins

Procedure:

Prepare a 20-50% (by weight) aqueous solution or suspension of lactose.

Warm the lactose solution to a temperature between 25°C and 50°C.

Add the sodium aluminate solution to the lactose solution. The molar ratio of sodium

aluminate to lactose should be between 0.5:1 and 2:1.[9]

Allow the reaction to proceed at a temperature between 25°C and 50°C for 6 to 16 hours.[9]

Quench the reaction by adding ice to the mixture.[9]

Neutralize the mixture, which will precipitate aluminum hydroxide.

Separate the aluminum hydroxide by filtration.[9]

Deionize the resulting solution using ion-exchange resins.[9]

Protocol for Lactulose Synthesis using
Organogermanium Compound (Ge-132)
Objective: To synthesize lactulose from lactose using Ge-132 as a reaction promoter under

alkaline conditions.[10]

Materials:

Lactose

Poly-trans-[(2-carboxyethyl) germasesquioxane] (Ge-132)
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Sodium hydroxide (5 M)

Distilled water

Reaction vessel

Ice bath

Procedure:

Prepare a 297 g/L solution of Ge-132 in distilled water and adjust the pH to 13 with 5 M

sodium hydroxide.

Prepare a 300 g/L solution of lactose in distilled water.

Under ice-cold conditions (0°C), mix the lactose and Ge-132 solutions in a 2:1 volume ratio

to achieve final concentrations of 200 g/L lactose and 99.1 g/L Ge-132 (equimolar

concentrations). The initial pH of the reaction mixture should be 12.[10]

Conduct the isomerization reaction at 60°C for an optimal time of 20-30 minutes.[10]

The resulting solution contains lactulose, unreacted lactose, galactose, and the Ge-132

promoter, which can be separated and recovered.

Experimental Workflow and Purification
The overall process for chemical lactulose synthesis involves several key stages, from the

initial reaction to the final purification of the product.
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Caption: A general experimental workflow for the chemical synthesis and purification of

lactulose.

Conclusion
The chemical synthesis of lactulose from lactose via alkaline isomerization remains the

cornerstone of its industrial production. While traditional methods using strong alkalis are well-

established, they are often hampered by modest yields and the generation of impurities.

Research into alternative catalytic systems, such as basic magnesium salts, sodium aluminate,

and innovative organogermanium compounds, has demonstrated the potential for significantly

improved yields and process efficiencies. The selection of a specific synthetic route will depend

on a balance of factors including catalyst cost and recyclability, reaction conditions, and the

complexity of downstream purification. Further advancements in catalyst development and

process optimization are crucial for enhancing the economic and environmental sustainability

of lactulose manufacturing. This guide provides a foundational understanding of the key

chemical principles and practical methodologies for professionals engaged in the research and

development of this important pharmaceutical product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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